Cas no 2034238-39-4 (3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide)

• Product Name: 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide
• CAS No: 2034238-39-4
• MF: C₁₆H₁₄ClN₃O₄S
• MW: 379.818061351776
• CID: 6223111
• PubChem ID: 122163033
• Update Time: 2025-05-21

3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide
• 3-chloro-N-{[3-(furan-3-yl)pyrazin-2-yl]methyl}-4-methoxybenzene-1-sulfonamide
• 2034238-39-4
• 3-chloro-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]-4-methoxybenzenesulfonamide
• 3-chloro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)-4-methoxybenzenesulfonamide
• AKOS032469839
• F6574-0466

• Inchi： 1S/C16H14ClN3O4S/c1-23-15-3-2-12(8-13(15)17)25(21,22)20-9-14-16(19-6-5-18-14)11-4-7-24-10-11/h2-8,10,20H,9H2,1H3
• InChI Key： XKWCDMUUYIZIQE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1C(C2=COC=C2)=NC=CN=1)(=O)=O)OC

Computed Properties

• Exact Mass: 379.0393548g/mol
• Monoisotopic Mass: 379.0393548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide

3-Chloro-N-{3-(Furan-3-yl)Pyrazin-2-ylmethyl}-4-Methoxybenzene-1-Sulfonamide: A Comprehensive Overview

CAS No 2034238-39-4, commonly referred to as 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the areas of cancer therapy and inflammation management.

The molecular structure of 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide is characterized by a sulfonamide group attached to a methoxy-substituted benzene ring. The presence of a pyrazine ring fused with a furan moiety introduces additional complexity and functional diversity to the molecule. This unique combination of functional groups contributes to its versatile reactivity and pharmacological properties.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These advancements have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing.

In terms of biological activity, 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide has shown remarkable inhibitory effects on several key enzymes involved in inflammatory processes. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX)-2, a critical target in anti-inflammatory drug development. Additionally, the compound has exhibited potent antioxidant properties, further underscoring its therapeutic potential.

The pharmacokinetic profile of this compound has also been extensively studied. Research indicates that it possesses favorable absorption characteristics and moderate metabolic stability, which are essential for its efficacy as an orally administered drug. Furthermore, preliminary toxicological studies suggest that it has a relatively low toxicity profile, making it a promising candidate for further preclinical trials.

One of the most exciting developments involving CAS No 2034238-39-4 is its application in targeted cancer therapy. Researchers have explored its ability to modulate signaling pathways critical for cancer cell proliferation and survival. Preclinical models have shown that this compound can effectively induce apoptosis in various cancer cell lines while sparing normal cells, indicating a high therapeutic index.

In conclusion, 3-chloro-N-{3-(furan-3-yl)pyrazin-2-ylmethyl}-4-methoxybenzene-1-sulfonamide, with its unique structure and diverse biological activities, represents a significant advancement in medicinal chemistry. Its potential applications span across multiple therapeutic areas, and ongoing research continues to uncover new insights into its mechanisms of action and clinical utility.